Cas no 910999-46-1 (2-Fluoro-3-hydroxycyclohept-2-en-1-one)

• Product Name: 2-Fluoro-3-hydroxycyclohept-2-en-1-one
• CAS No: 910999-46-1
• MF: C₇H₉FO₂
• MW: 144.143565893173
• MDL: MFCD31697848
• CID: 4659408
• PubChem ID: 134714854
• Update Time: 2024-10-26

2-Fluoro-3-hydroxycyclohept-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-hydroxycyclohept-2-en-1-one
• P18326
• MFCD31697848
• AS-83725
• PB43819
• 910999-46-1
• CS-0051906

• MDL： MFCD31697848
• Inchi： 1S/C7H9FO2/c8-7-5(9)3-1-2-4-6(7)10/h9H,1-4H2
• InChI Key： FYXYLOZJJQOIKL-UHFFFAOYSA-N
• SMILES： FC1C(CCCCC=1O)=O

Computed Properties

• Exact Mass: 144.05865769g/mol
• Monoisotopic Mass: 144.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3